Cas no 1256805-56-7 (2-methyl-4-(pyrrolidin-2-yl)pyridine)

• Product Name: 2-methyl-4-(pyrrolidin-2-yl)pyridine
• CAS No: 1256805-56-7
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 654267
• PubChem ID: 73439561
• Update Time: 2025-10-28

2-methyl-4-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(2-pyrrolidinyl)pyridine
• 2-Methyl isonornicotine
• D96478
• CS-0280611
• EN300-1854773
• 1256805-56-7
• 2-Methyl-4-(pyrrolidin-2-yl)pyridine
• CCG-209838
• 2-methyl-4-pyrrolidin-2-ylpyridine
• AKOS022906310
• FT-0758888
• 2-methyl-4-(pyrrolidin-2-yl)pyridine

• Inchi： 1S/C10H14N2/c1-8-7-9(4-6-11-8)10-3-2-5-12-10/h4,6-7,10,12H,2-3,5H2,1H3
• InChI Key： QDNHYALVCLANTB-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.023
• Boiling Point: 261 ºC
• Flash Point: 111 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-4-(pyrrolidin-2-yl)pyridine

Exploring the Versatile Applications and Properties of 2-methyl-4-(pyrrolidin-2-yl)pyridine (CAS No. 1256805-56-7)

2-methyl-4-(pyrrolidin-2-yl)pyridine (CAS No. 1256805-56-7) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its structural versatility and potential applications. This compound features a pyridine ring substituted with a methyl group at the 2-position and a pyrrolidine moiety at the 4-position, making it a valuable scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological targets, particularly in the development of novel therapeutics for neurological and metabolic disorders.

The molecular structure of 2-methyl-4-(pyrrolidin-2-yl)pyridine (CAS No. 1256805-56-7) offers a balanced combination of lipophilicity and hydrogen-bonding capacity, which is crucial for its interactions with enzymes and receptors. Recent studies highlight its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine. The compound's pyrrolidine-pyridine hybrid structure also makes it a candidate for metal-organic frameworks (MOFs) and catalysis, addressing growing interest in sustainable chemistry solutions.

In the pharmaceutical sector, 2-methyl-4-(pyrrolidin-2-yl)pyridine is being investigated for its potential in treating neurodegenerative diseases, a hot topic in 2024 due to aging populations worldwide. Its ability to cross the blood-brain barrier (BBB) makes it particularly interesting for Alzheimer's and Parkinson's research. Additionally, the compound's chiral center at the pyrrolidine ring opens avenues for enantioselective synthesis, a key focus area in modern green chemistry initiatives.

From a synthetic chemistry perspective, 2-methyl-4-(pyrrolidin-2-yl)pyridine (CAS No. 1256805-56-7) serves as a building block for complex nitrogen-containing heterocycles. Its stability under various reaction conditions makes it suitable for multicomponent reactions and click chemistry applications. Recent patents suggest its utility in designing fluorescent probes for cellular imaging, addressing the booming demand for bioimaging tools in cancer research.

The commercial availability of 2-methyl-4-(pyrrolidin-2-yl)pyridine has expanded significantly since 2023, with suppliers offering both racemic and enantiopure forms. Market analysis indicates growing procurement by contract research organizations (CROs) and academic laboratories, particularly for fragment-based drug discovery projects. Quality specifications typically require ≥95% purity (HPLC), with strict controls on residual solvents to meet ICH guidelines for pharmaceutical intermediates.

Environmental and safety profiles of 2-methyl-4-(pyrrolidin-2-yl)pyridine have been carefully evaluated, showing favorable biodegradability compared to traditional aromatic amines. This positions the compound favorably within the green chemistry movement, especially for researchers seeking sustainable alternatives to hazardous reagents. Proper handling still requires standard laboratory precautions, including use of personal protective equipment (PPE) and adequate ventilation.

Future research directions for 2-methyl-4-(pyrrolidin-2-yl)pyridine (CAS No. 1256805-56-7) include exploration of its photophysical properties for OLED applications and investigation of its antimicrobial potential against drug-resistant pathogens. The compound's structural flexibility allows for straightforward derivatization, making it a versatile tool for addressing multiple global health challenges through rational drug design and material innovation.